Ethyl 4-[[6,7-dimethoxy-2-(2-nitrobenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate

• IUPAC Name: ethyl 4-[[6,7-dimethoxy-2-(2-nitrobenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate
• InChI: InChI=1S/C28H28N2O8/c1-4-37-28(32)18-9-11-20(12-10-18)38-17-24-22-16-26(36-3)25(35-2)15-19(22)13-14-29(24)27(31)21-7-5-6-8-23(21)30(33)34/h5-12,15-16,24H,4,13-14,17H2,1-3H3
• InChI Key: CGKMKUGUWRRAHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCC2C3=CC(=C(C=C3CCN2C(=O)C4=CC=CC=C4[N+](=O)[O-])OC)OC
• Molecular Formula: C28H28N2O8
• Molecular Weight: 520.5 g/mol
• CAS No.: 449766-76-1

Description

Ethyl 4-[[6,7-dimethoxy-2-(2-nitrobenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate is a chemical compound with the molecular formula C28H28N2O8 and a molecular weight of 520.538.

Synthesis Analysis

The synthesis of related compounds often involves the use of 4-hydroxy-2-quinolones, which are valuable in drug research and development. A key starting compound in the synthesis of the target products is { [4- (3,4-dimethoxyphenyl)tetrahydro-2 H -pyran-4-yl]methyl}amine. The synthetic scheme involves the acylation of commercially available 4,5-dimethoxy-methylanthranilate using methyl malonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound consists of a complex arrangement of carbon, hydrogen, nitrogen, and oxygen atoms. The exact structure can be determined through various analytical techniques.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of complex organic compounds like Ethyl 4-[[6,7-dimethoxy-2-(2-nitrobenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate often involves multi-step reactions, showcasing the intricacies of organic chemistry. One notable example involves the synthesis of diethyl 2,2´-thiocarbonyl-bis(azanediyl)dibenzoate, leading to ethyl 2-(4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)benzoate through specific reactions with sodium ethoxide and ethyl nitroacetate. The resulting compounds were analyzed using IR, 1H, and 13C NMR spectroscopy, elemental analysis, and single crystal X-ray structure determination, providing insights into their structural configurations (Rimaz et al., 2009).

Novel Synthetic Pathways

Research into the synthesis of quinoline derivatives explores various conditions and reagents, such as the treatment of ethyl 4, 5-dimethoxy-2-nitrobenzylidenemalonate with triethyl phosphite, yielding novel quinoline compounds. This methodology highlights the versatility and reactivity of nitrobenzylidenemalonate derivatives under specific conditions, contributing to the development of new synthetic routes in organic chemistry (Kametani et al., 1969).

Chemical Reactivity and Applications

The study of the influence of nitro groups on side-chain reactivity in ethyl nitrobenzoates under alkaline hydrolysis conditions provides insights into the effects of steric and mesomeric interactions on reaction rates. Understanding these interactions is crucial for designing compounds with desired reactivity and stability, which has implications for developing new materials and pharmaceuticals (Iskander et al., 1966).